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Compound of Interest

Compound Name: Lithium sulphamate

Cat. No.: B15177273

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical and chemical
properties of lithium sulfamate (LiSOsNH:). It is intended to serve as a technical resource,
consolidating available data, experimental methodologies, and key applications relevant to the
scientific community. Note: The spelling "sulfamate™ is more prevalent in contemporary
scientific literature than "sulphamate,” and is used interchangeably in cited sources.

Compound Identification

Lithium sulfamate is the lithium salt of sulfamic acid. It is a key compound in emerging
materials science applications, particularly in the field of energy storage.
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Identifier Value Reference
IUPAC Name lithium;sulfamate [1]

CAS Number 21856-68-8 [1][21[3]
Molecular Formula LiSOsNHz (or H2LiNO3S) [11[2]
Canonical SMILES [Li+].NS(=0)(=0)[O-] [1]

SAPIQCCFEBULSH-
InChl Key [1]
UHFFFAOYSA-M

EC Number 244-621-7 [1][2]

Lithium sulphamate, Sulfamic
Synonyms . . [1][2]
acid monolithium salt

Physical Properties

The physical characteristics of lithium sulfamate are summarized below. Much of the available
data is derived from computational models, with experimental data being less common in
publicly accessible literature.
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Property Value Reference
Molecular Weight 103.1 g/mol (Computed) [1112]
Exact Mass 102.99154253 Da (Computed) [1][2]
Appearance Crystalline solid. [4]
Soluble in water. Forms
congruently melting crystal
hydrates, specifically
LiSOsNH2-4H20 and
B LiSOsNH2:5H20.[5] Aqueous
Solubility

solutions with concentrations
over 50 wt. % tend toward
vitrification (glass formation)
upon cooling rather than

crystallization.[5]

Crystal Structure

Orthorhombic, Space Group:
Pca2:

[4]

Lattice Parameters

a=16.253 A, b=5.0529 A, ¢
=8.2469 A

[4]

Chemical Properties and Reactivity

Lithium sulfamate's chemical behavior is central to its primary application in stabilizing lithium

metal anodes.

 Stability: It is stable under standard conditions. In the context of battery electrolytes, it

demonstrates improved stability compared to bare lithium metal when exposed to common

electrolyte solvents.[6]

o Reactivity with Lithium Metal: Lithium sulfamate can be formed in situ through a direct

reaction between sulfamic acid and lithium metal.[6][7] This reaction creates a protective,

artificial solid electrolyte interphase (SEI) on the surface of the lithium metal.
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o Electrochemical Behavior: The in situ formed lithium sulfamate layer possesses high ionic
conductivity and a low surface diffusion barrier for lithium ions.[7][8] This facilitates rapid and
uniform diffusion of Li* ions, which is critical for preventing the formation of lithium dendrites
during battery cycling.[6][7] Dendrite growth is a major failure mechanism in lithium metal
batteries.[7][8]

e Moisture Sensitivity: The protective layer formed by lithium sulfamate on lithium metal has
been shown to improve the moisture stability of the highly reactive underlying metal.[7]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of lithium sulfamate and its
functional layers are crucial for reproducible research.

Protocol for In Situ Formation of a Lithium Sulfamate
Protective Layer

This protocol describes the method for creating a lithium sulfamate (Li-SA) layer on a lithium
metal anode, as adapted from recent literature.[7][9]

e Solution Preparation: Dissolve sulfamic acid (>99.5% purity) in dimethyl sulfoxide (DMSO) to
a concentration of 0.025 M under magnetic stirring. This step should be performed in an inert
atmosphere (e.g., an argon-filled glovebox) to prevent reactions with air and moisture.

o Surface Reaction: Immerse a metallic lithium foil into the prepared sulfamic acid/DMSO
solution for several minutes.

o Cleaning: Carefully remove the lithium foil from the solution and gently brush away residual
liquid with a non-stick wiping paper.

o Solvent Evaporation: Transfer the treated lithium foil to a vacuum oven and heat at 80°C
overnight under an argon atmosphere to evaporate the DMSO solvent.

e Final Product: The resulting product is a lithium metal foil coated with a lithium sulfamate
protective layer, denoted as Li-SA@Li. All fabrication steps should be conducted in a
glovebox with H20 and Oz concentrations below 0.1 ppm.[9]
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Protocol for Determination of Aqueous Solubility
(Visual-Polythermal Method)

This generalized protocol is based on the methodology used to determine the solubility of
lithium sulfamate in water.[5]

Sample Preparation: Prepare a series of aqueous solutions of lithium sulfamate with varying
known concentrations (wt. %).

o Apparatus: Place a small volume of a solution in a sealed vessel equipped with a stirrer and
a precise temperature sensor (e.g., a platinum resistance thermometer). The vessel should
allow for visual observation of the solution.

e Cooling and Observation: Slowly cool the solution while continuously stirring. The rate of
cooling should be controlled to ensure thermal equilibrium.

» Freezing Point Determination: Visually monitor the solution for the first appearance of
crystals. The temperature at which crystallization begins is recorded as the freezing
temperature for that specific concentration.

» Data Collection: Repeat the process for all prepared concentrations.

» Polytherm Construction: Plot the recorded freezing temperatures against their corresponding
concentrations (wt. % of lithium sulfamate). This plot represents the solubility polytherm,
which reveals the temperatures at which the solution is saturated and forms solid phases,
including any crystal hydrates.[5]

Visualizations: Workflows and Logical Relationships

The following diagrams, rendered using DOT language, illustrate key processes involving
lithium sulfamate.
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Workflow for In Situ Formation of Li-SA@Li Anode
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Caption: Workflow for the synthesis of a lithium sulfamate-coated lithium anode.
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Mechanism of Li-SA Layer in Battery Performance
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Caption: How a lithium sulfamate layer improves lithium metal anode performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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